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Compound of Interest

Compound Name:
Ethyl 1-(pyridin-4-yl)piperidine-4-

carboxylate

Cat. No.: B046582 Get Quote

Technical Guide: Ethyl 1-(pyridin-4-yl)piperidine-
4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 1-(pyridin-4-yl)piperidine-4-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug

development. This document details its chemical identity, structural information, and a method

for its synthesis.

Chemical Identity and Structure
Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate is a derivative of piperidine, featuring a pyridin-

4-yl group attached to the piperidine nitrogen and an ethyl carboxylate group at the 4-position.

While a specific CAS number for the free base is not readily available in public databases, its

dihydrochloride salt is recognized as a chemical entity.

Chemical Structure:

The chemical structure consists of a central piperidine ring substituted at the 1-position with a

pyridin-4-yl moiety and at the 4-position with an ethyl ester group.
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(A visual representation of the chemical structure is described above. Due to current limitations,

a 2D chemical structure image cannot be generated here. Please refer to chemical drawing

software for a visual depiction based on the name.)

Physicochemical Data
Quantitative data for Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate is not widely reported.

The following table summarizes the calculated molecular properties and data for a key

precursor.

Property Value Notes and References

Molecular Formula C₁₃H₁₈N₂O₂ Calculated

Molecular Weight 234.30 g/mol Calculated

CAS Number
Not readily available for free

base

The dihydrochloride salt is

known[1].

For comparison, the key starting material, Ethyl 4-piperidinecarboxylate (also known as ethyl

isonipecotate), has the following properties:

Property Value References

CAS Number 1126-09-6 [2]

Molecular Formula C₈H₁₅NO₂ [2]

Molecular Weight 157.21 g/mol [2]

Boiling Point 204 °C [3]

Density 1.02 g/mL at 25 °C [3]

Synthesis
The synthesis of Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate can be achieved via a

nucleophilic aromatic substitution reaction. A plausible synthetic route is inferred from the
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preparation of its carboxylic acid precursor, 1-(pyridin-4-yl)piperidine-4-carboxylic acid[4]. This

involves the reaction of a halo-pyridine with ethyl 4-piperidinecarboxylate.

Experimental Protocol: Synthesis of 1-(Pyridin-4-
yl)piperidine-4-carboxylic Acid
This protocol describes the synthesis of the carboxylic acid precursor, which can be

subsequently esterified to yield the target compound. The direct synthesis of the ethyl ester

would follow a similar procedure.

Reactants:

4-Chloropyridine hydrochloride

Ethyl isonipecotate (Ethyl 4-piperidinecarboxylate)

Triethylamine

Ethanol

Water

Procedure:[4]

Dissolve 4-Chloropyridine hydrochloride (9.55 g) and triethylamine (26.0 ml) in a mixture of

ethanol (10 ml) and water (30 ml).

To this solution, add ethyl isonipecotate (10.00 g).

Heat the reaction mixture in a sealed tube at 150°C for 96 hours.

After cooling, add ethanol to the reaction solution and remove any insoluble materials by

filtration.

Concentrate the filtrate under reduced pressure.

Suspend the resulting residue in chloroform and collect the precipitate by filtration.
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Recrystallize the product from a water-N,N-dimethylformamide mixture to yield 1-(pyridin-4-

yl)piperidine-4-carboxylic acid.

To obtain the target compound, Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate, this carboxylic

acid would then undergo esterification with ethanol in the presence of an acid catalyst.

Alternatively, the initial reaction could be performed under anhydrous conditions to favor the

direct formation of the ethyl ester.

Logical Workflow for Synthesis
The synthesis can be visualized as a two-step logical process, starting from the key reactants.

Starting Materials

Reaction Step

Product

4-Chloropyridine HCl

Nucleophilic Aromatic Substitution
(Heating in a sealed tube)

Ethyl Isonipecotate Base (e.g., Triethylamine)

Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 1-(pyridin-4-yl)piperidine-4-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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